2-(2-Methoxyphenyl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2-methoxyphenyl)-1-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H23N5O3/c1-28-18-7-3-2-6-16(18)12-20(27)26-10-4-5-15(14-26)11-19-24-21(25-29-19)17-13-22-8-9-23-17/h2-3,6-9,13,15H,4-5,10-12,14H2,1H3
• InChI Key: SBKWNJKDWNDTOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CCCC(C2)CC3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol

Description

2-(2-Methoxyphenyl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
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Scientific Research Applications

Antinociceptive Properties

A study focused on the synthesis and pharmacological activity of a series of pyrazoles, including 1-(4-(2-((1-(3,4-difluorophenyl)-1H-pyrazol-3-yl)methoxy)ethyl)piperazin-1-yl)ethanone (EST64454). This compound is a σ1 receptor (σ1R) antagonist, potentially effective in pain treatment. It demonstrated high metabolic stability and antinociceptive properties in mouse models (Díaz et al., 2020).

Antimicrobial Activity

A study synthesized 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles and evaluated their antibacterial activity. Among the compounds, one exhibited significant activity against various bacteria including Bacillus subtilis and Staphylococcus aureus (Rai et al., 2009).

Antiviral Activity

Research on 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone highlighted its potential as a precursor for antiviral compounds. It was used to synthesize derivatives with significant antiviral activity against HSV1 and HAV-MBB (Attaby et al., 2006).

Antitumor Activity

The synthesis and evaluation of 3,5‐bis(arylidene)‐4‐piperidones and related pyridine derivatives demonstrated broad-spectrum antitumor activity. Certain compounds were especially effective against breast cancer and lung cancer cell lines (Rostom et al., 2009).

Analgesic and Antiparkinsonian Activities

A study on substituted pyridine derivatives derived from 2-chloro-6-ethoxy-4-acetylpyridine revealed compounds with notable analgesic and antiparkinsonian activities, comparable to standard drugs like Valdecoxib and Benzatropine (Amr et al., 2008).